2-(2-Hydroxyethyl)-5-methoxy-1-indanone

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 2-(2-hydroxyethyl)-5-methoxy-2,3-dihydroinden-1-one
• InChI: InChI=1S/C12H14O3/c1-15-10-2-3-11-9(7-10)6-8(4-5-13)12(11)14/h2-3,7-8,13H,4-6H2,1H3
• InChI Key: XMLZTIUTGQXARB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(C2)CCO

Description

2-(2-Hydroxyethyl)-5-methoxy-1-indanone is a substituted indanone derivative characterized by a methoxy group at the 5-position and a hydroxyethyl chain at the 2-position of the indanone backbone. Indanones are bicyclic ketones widely studied for their thermodynamic properties, reactivity, and applications in organic synthesis and pharmaceuticals .

Comparison with Similar Compounds

Comparison with Structurally Similar Indanones

Structural and Physicochemical Properties

Key structural variations among substituted indanones include substituent type (e.g., methoxy, hydroxy, alkyl), position (e.g., 5- vs. 6-position), and functional group complexity (e.g., benzyloxy vs. hydroxyethyl). Below is a comparative analysis:

Table 1: Structural and Physical Properties of Selected Indanones

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Melting Point (°C)	Key Features
5-Methoxy-1-indanone	C₁₀H₁₀O₂	162.18	Methoxy (C5)	108–110	Cytotoxic potential
6-Methoxy-1-indanone	C₁₀H₁₀O₂	162.18	Methoxy (C6)	108–110	Isomeric analog of 5-methoxy derivative
5-Hydroxy-6-methoxy-2-methyl-1-indanone	C₁₁H₁₂O₃	192.21	Hydroxy (C5), Methoxy (C6), Methyl (C2)	N/A	Stereochemical complexity
5-Benzyloxy-6-methoxy-1-indanone	C₁₇H₁₆O₃	268.31	Benzyloxy (C5), Methoxy (C6)	N/A	High lipophilicity; used in organic synthesis
2-(2-Hydroxyethyl)-5-methoxy-1-indanone*	C₁₂H₁₄O₃	206.24	Methoxy (C5), Hydroxyethyl (C2)	N/A	Enhanced hydrogen bonding potential

*Inferred properties based on substituent contributions.

• Substituent Effects: Methoxy vs. Hydroxyethyl: The methoxy group in 5-methoxy-1-indanone contributes to electron-donating effects, influencing aromatic ring reactivity. In contrast, the hydroxyethyl group in 2-(2-hydroxyethyl)-5-methoxy-1-indanone introduces hydrogen-bonding capability and increased hydrophilicity compared to alkyl or aryl substituents . Positional Isomerism: 5-Methoxy- and 6-methoxy-1-indanone share identical molecular weights and melting points (108–110°C), but their reactivity differs due to electronic and steric effects of substituent placement .

Thermodynamic and Reactivity Profiles

Thermodynamic Stability:

• Combustion calorimetry data for 5-methoxy-1-indanone reveals a standard molar enthalpy of formation (ΔfH°(g)) of −294.7 ± 1.8 kJ·mol⁻¹, indicating moderate stability. Methyl-substituted analogs (e.g., 2-methyl-1-indanone) show slightly higher stability due to alkyl group hyperconjugation .

Reactivity:

• Dehydrogenation Attempts: 5-Methoxy-1-indanone resisted transfer dehydrogenation using iridium catalysts, suggesting low reactivity under harsh conditions (200°C). This contrasts with simpler indanones, which may dehydrogenate more readily .
• Synthetic Utility: 5-Hydroxy-1-indanone serves as a precursor for spirocyclic analogs and heterocycles, while 5-benzyloxy-6-methoxy-1-indanone is leveraged in multi-step syntheses due to its protective benzyl group .